Cas no 2379759-50-7 (2-fluoro-4-(1-methoxy-1-oxopropan-2-yl)phenylboronic acid)

• Product Name: 2-fluoro-4-(1-methoxy-1-oxopropan-2-yl)phenylboronic acid
• CAS No: 2379759-50-7
• MF: C₁₀H₁₂BFO₄
• MW: 226.009286880493
• CID: 5559567
• PubChem ID: 165996022
• Update Time: 2025-08-05

2-fluoro-4-(1-methoxy-1-oxopropan-2-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• [2-fluoro-4-(1-methoxy-1-oxopropan-2-yl)phenyl]boronic acid
• 2379759-50-7
• EN300-26632324
• 2-fluoro-4-(1-methoxy-1-oxopropan-2-yl)phenylboronic acid

• Inchi： 1S/C10H12BFO4/c1-6(10(13)16-2)7-3-4-8(11(14)15)9(12)5-7/h3-6,14-15H,1-2H3
• InChI Key： UHOLRWQKCZNWQK-UHFFFAOYSA-N
• SMILES： FC1=C(B(O)O)C=CC(=C1)C(C(=O)OC)C

Computed Properties

• Exact Mass: 226.0812672g/mol
• Monoisotopic Mass: 226.0812672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-fluoro-4-(1-methoxy-1-oxopropan-2-yl)phenylboronic acid

Recent Advances in the Application of 2-fluoro-4-(1-methoxy-1-oxopropan-2-yl)phenylboronic acid (CAS: 2379759-50-7) in Chemical Biology and Pharmaceutical Research

2-fluoro-4-(1-methoxy-1-oxopropan-2-yl)phenylboronic acid (CAS: 2379759-50-7) has emerged as a critical intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting various diseases. This boronic acid derivative is widely recognized for its role in Suzuki-Miyaura cross-coupling reactions, which are pivotal in constructing complex molecular architectures for drug discovery. Recent studies have highlighted its utility in the synthesis of proteolysis-targeting chimeras (PROTACs) and other bifunctional molecules, underscoring its importance in modern medicinal chemistry.

In a recent study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 2-fluoro-4-(1-methoxy-1-oxopropan-2-yl)phenylboronic acid as a key building block in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The study revealed that the boronic acid moiety facilitates the formation of stable complexes with target proteins, enhancing the inhibitory potency of the resulting compounds. This finding opens new avenues for the development of therapeutics targeting previously undruggable PPIs.

Another significant application of this compound was reported in the field of cancer research. A team at the University of Cambridge utilized 2-fluoro-4-(1-methoxy-1-oxopropan-2-yl)phenylboronic acid to develop a series of boron-containing analogs of known kinase inhibitors. These analogs exhibited improved pharmacokinetic properties, including enhanced bioavailability and reduced off-target effects, as detailed in their publication in Nature Communications. The study underscores the potential of boronic acid derivatives in optimizing drug candidates for clinical use.

Beyond its role in drug development, 2-fluoro-4-(1-methoxy-1-oxopropan-2-yl)phenylboronic acid has also been employed in the design of fluorescent probes for bioimaging. A recent article in Analytical Chemistry described the synthesis of a boronic acid-based probe capable of selectively detecting reactive oxygen species (ROS) in live cells. The probe's high specificity and sensitivity were attributed to the unique electronic properties of the boronic acid group, highlighting its versatility in chemical biology applications.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 2-fluoro-4-(1-methoxy-1-oxopropan-2-yl)phenylboronic acid. A study in Organic Process Research & Development addressed these issues by proposing a scalable synthetic route with improved yield and purity. The authors emphasized the importance of optimizing reaction conditions to minimize side products, which is critical for ensuring the reproducibility and cost-effectiveness of industrial-scale production.

In conclusion, 2-fluoro-4-(1-methoxy-1-oxopropan-2-yl)phenylboronic acid (CAS: 2379759-50-7) continues to play a pivotal role in advancing chemical biology and pharmaceutical research. Its applications span from drug discovery to bioimaging, demonstrating its broad utility and potential for future innovations. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its applications in therapeutic development.